Cas no 83164-33-4 (Diflufenican)

Diflufenican is a selective herbicide belonging to the carboxamide chemical class, primarily used for pre-emergence and early post-emergence control of broadleaf weeds and some grass weeds in cereal crops. Its mode of action involves inhibition of carotenoid biosynthesis, leading to chlorophyll degradation and weed death. Diflufenican exhibits strong residual activity, providing long-lasting weed control with a single application. It is particularly effective against key weed species such as Alopecurus myosuroides and Galium aparine. The compound is known for its low solubility in water, reducing leaching risks, and its compatibility with other herbicides enhances integrated weed management strategies. Its stability and efficacy make it a reliable choice for sustainable crop protection.
Diflufenican structure
Diflufenican structure
Product Name:Diflufenican
CAS No:83164-33-4
MF:C19H11F5N2O2
MW:394.294862031937
MDL:MFCD01311804
CID:60547
PubChem ID:24869323
Update Time:2025-05-27

Diflufenican Chemical and Physical Properties

Names and Identifiers

    • N-(2,4-Difluorophenyl)-2-(3-(trifluoromethyl)phenoxy)nicotinamide
    • n-(2,4-difluorophenyl)-2-(3-(trifluoromethyl)phenoxy)-3-pyridinecarboxamide
    • diflufenical
    • dff
    • kwarc
    • N-(2,4-difluorophenyl)-2-[3-(trifluoromethyl)phenoxy]-3-pyridinecarboxamide
    • Diflufenican
    • Diflufenican Standard
    • N-(2,4-Difluorophenyl)-2-(3-(trifluoromethyl)-phenoxy)nicotinamide
    • N-(2,4-difluorophenyl)-2-[3-(trifluoromethyl)phenoxy]pyridine-3-carboxamide
    • 2’,4’-difluoro-2-(α,α,α-trifluoro-m-tolyloxy)nicotinanilide
    • Diflufenicanil
    • N-(2,4-Difluorophenyl)-2-[3-(trifluoromethyl)phenoxy]nicotinamide
    • Diflufenican [BSI:ISO]
    • 3T8D1VDO6K
    • 2',4'-Difluoro-2-(alpha,alpha,alpha-trifluoro-m-tolyloxy)nicotinanilide
    • M&B 38544
    • WYEHFWKAOXOVJD-UHFFFAOYSA-N
    • N-(2,4-difluorophenyl)-2-[3-(trifluoromethyl)p
    • N-(2,4-Difluorophenyl)-2-[3-(trifluoromethyl)phenoxy]-3-pyridinecarboxamide (ACI)
    • AG-D1-500 SC
    • Brodal
    • Canyon
    • FR 1078
    • Hurricane
    • Hurricane (herbicide)
    • Hurricane SC
    • Legato
    • HMS2460K07
    • 3-Pyridinecarboxamide, N-(2,4-difluorophenyl)-2-(3-(trifluoromethyl)phenoxy)-
    • NS00008837
    • Diflufenican,2',4'-difluoro-2-(alpha,alpha,alpha,trifluoro-m-tolyloxy) nicotinanilide
    • FENICAN
    • CHEBI:81824
    • AKOS005110259
    • Diflufenican 10 microg/mL in Acetonitrile
    • SCHEMBL22023
    • DTXSID4041494
    • RPA 41670H
    • D4108
    • N-(2,4-difluorophenyl)-2-(3-trifluoromethylphenoxy)nicotinamide
    • MFCD01311804
    • ARDENT
    • FT-0630919
    • AC-19982
    • 2',4'-DIFLUORO-2-(.ALPHA.,.ALPHA.,.ALPHA.-TRIFLUORO-M-TOLYLOXY)NICOTINANILIDE
    • MLS000327776
    • UNII-3T8D1VDO6K
    • CHEMBL1425995
    • C18549
    • C19H11F5N2O2
    • Q424793
    • NCGC00166198-02
    • DS-1276
    • Diflufenican 100 microg/mL in Acetonitrile
    • RPA-41670H
    • BRN 4212494
    • HY-W040206
    • SMR000180823
    • DIFLUFENICAN [ISO]
    • CAS-83164-33-4
    • CS-W020946
    • (R)-methyl-3-acetamido-3-(4-methoxyphenyl)propanoate
    • B 38544
    • diflufenican:2,4-difluoro-2-( a , a , a -trifluoro-m-tolyloxy)-nicotinanilide
    • Tox21_300818
    • 83164-33-4
    • MS-3566
    • DTXCID2021494
    • 3-Pyridinecarboxamide, N-(2,4-difluorophenyl)-2-[3-(trifluoromethyl)phenoxy]-
    • DIFLUFENICAN [MI]
    • NCGC00166198-01
    • M & B 38544
    • Diflufenican 10 microg/mL in Acetone
    • Diflufenican, PESTANAL(R), analytical standard
    • NCGC00254722-01
    • N-(2,4-difluorophenyl)-2-(3-(trifluoro-methyl)phenoxyl)-3-pyridine carboxamide
    • N-(2,4-difluorophenyl)-2-(3-(trifluoromethyl)phenoxy)pyridine-3-carboxamide
    • DB-056688
    • N-(2,4-difluorophenyl)-2-[3-(trifluoro-methyl)phenoxyl]-3-pyridine carboxamide
    • MDL: MFCD01311804
    • Inchi: 1S/C19H11F5N2O2/c20-12-6-7-16(15(21)10-12)26-17(27)14-5-2-8-25-18(14)28-13-4-1-3-11(9-13)19(22,23)24/h1-10H,(H,26,27)
    • InChI Key: WYEHFWKAOXOVJD-UHFFFAOYSA-N
    • SMILES: O=C(C1C(OC2C=C(C(F)(F)F)C=CC=2)=NC=CC=1)NC1C(F)=CC(F)=CC=1
    • BRN: 4212494

Computed Properties

  • Exact Mass: 394.07400
  • Monoisotopic Mass: 394.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 4
  • Complexity: 533
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 4.6
  • Topological Polar Surface Area: 51.2

Experimental Properties

  • Color/Form: Odorless white solid
  • Density: 1.4301 (estimate)
  • Melting Point: 159.0 to 163.0 deg-C
  • Boiling Point: 376.2°C at 760 mmHg
  • Flash Point: 181.3 °C
  • Refractive Index: 1.573
  • PSA: 51.22000
  • LogP: 5.49620
  • Solubility: (25 º C) acetone 100g/l, dimethylformamide 100g/l, xylene 20g/l, cyclohexane 10g/l, water 0.05mg/l
  • Merck: 3144

Diflufenican Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H412
  • Warning Statement: P273
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:2
  • Hazard Category Code: 52/53
  • Safety Instruction: S61
  • RTECS:US4589800
  • Risk Phrases:R52/53
  • Toxicity:LD50 in mice, rats (mg/kg): >1000, >2000 orally; in rats (mg/kg): >2000 dermally (Cramp)
  • Storage Condition:Store at room temperature

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Diflufenican Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Potassium carbonate Catalysts: Cuprous chloride Solvents: Dimethylformamide ;  6 h, 130 - 135 °C
1.2 Reagents: Hydrochloric acid ;  pH 3
2.1 Reagents: Triphosgene Solvents: Toluene ;  3 h, reflux
3.1 Reagents: Triethylamine ;  30 min, rt; 1.5 h, rt
Reference
Synthesis of diflufenican
Li, Ai-jun; et al, Nongyao, 2013, 52(8), 565-567

Production Method 2

Reaction Conditions
1.1 Reagents: Potassium carbonate ;  0 - 5 °C
1.2 25 °C; 2 h, 25 °C → 50 °C
2.1 Reagents: Potassium hydroxide Solvents: Toluene ;  2 h, rt → reflux
2.2 5 h, reflux
Reference
Synthesis process of diflufenican
Wang, Tao, Huaxue Shiji, 2018, 40(8), 794-796

Production Method 3

Reaction Conditions
Reference
Synthesis of diflufenican
Li, Ai-jun; et al, Nongyao, 2013, 52(8), 565-567

Production Method 4

Reaction Conditions
1.1 Reagents: Sodium carbonate Catalysts: Cupric nitrate Solvents: Dimethyl sulfoxide ;  6 h, 80 °C
1.2 Reagents: Ammonium hydroxide ;  15 min, 80 °C
2.1 Reagents: Potassium hydroxide Solvents: Ethanol ;  80 °C
3.1 Reagents: 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane
Reference
Innate pharmacophore assisted selective C-H functionalization to therapeutically important nicotinamides
Song, Zehua; et al, Organic Chemistry Frontiers, 2019, 6(10), 1613-1618

Production Method 5

Reaction Conditions
1.1 Reagents: Acetic acid ,  Titanium tetrachloride Solvents: Toluene ;  3 h, rt → 110 °C
2.1 Reagents: Potassium carbonate ;  0 - 5 °C
2.2 25 °C; 2 h, 25 °C → 50 °C
3.1 Reagents: Potassium hydroxide Solvents: Toluene ;  2 h, rt → reflux
3.2 5 h, reflux
Reference
Synthesis process of diflufenican
Wang, Tao, Huaxue Shiji, 2018, 40(8), 794-796

Production Method 6

Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Toluene ;  2 h, rt → reflux
1.2 5 h, reflux
Reference
Synthesis process of diflufenican
Wang, Tao, Huaxue Shiji, 2018, 40(8), 794-796

Production Method 7

Reaction Conditions
1.1 Reagents: Triethylamine ;  30 min, rt; 1.5 h, rt
Reference
Synthesis of diflufenican
Li, Ai-jun; et al, Nongyao, 2013, 52(8), 565-567

Production Method 8

Reaction Conditions
1.1 Reagents: 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane
Reference
Innate pharmacophore assisted selective C-H functionalization to therapeutically important nicotinamides
Song, Zehua; et al, Organic Chemistry Frontiers, 2019, 6(10), 1613-1618

Production Method 9

Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Ethanol ;  80 °C
2.1 Reagents: 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane
Reference
Innate pharmacophore assisted selective C-H functionalization to therapeutically important nicotinamides
Song, Zehua; et al, Organic Chemistry Frontiers, 2019, 6(10), 1613-1618

Production Method 10

Reaction Conditions
1.1 Reagents: Triphosgene Solvents: Toluene ;  3 h, reflux
2.1 Reagents: Triethylamine ;  30 min, rt; 1.5 h, rt
Reference
Synthesis of diflufenican
Li, Ai-jun; et al, Nongyao, 2013, 52(8), 565-567

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